Dithioerythritol
Overview
Description
Dithioerythritol (DTE) is a sulfur-containing sugar alcohol derived from the corresponding 4-carbon monosaccharide erythrose . It is an epimer of dithiothreitol (DTT) and is primarily used to protect free SH-groups from oxidation during the isolation of proteins or other biochemical procedures .
Synthesis Analysis
The synthesis of DTE involves complex chemical reactions. For instance, in a study, newly synthesized compounds were characterized by elemental analysis, UV/VIS, IR, MALDI TOF mass, and 1 H-NMR spectroscopy techniques .Molecular Structure Analysis
DTE has a molecular formula of C4H10O2S2 . It is a crystalline solid soluble in water and alcohols . The ChemSpider ID for DTE is 388475 .Chemical Reactions Analysis
DTE, along with its isomer, Cleland’s reagent (dithiothreitol), is used for the protection of sulfhydryl groups against oxidation to disulfides and for the reduction of disulfides to sulfhydryl groups . A study has also investigated the reaction of Sb (III) compounds with DTE .Physical And Chemical Properties Analysis
DTE is a crystalline solid soluble in water and alcohols . It has a melting point of 82 to 84 °C . The molecular formula for DTE is C4H10O2S2, and it has a molar mass of 154.253 g/mol .Scientific Research Applications
Proteomics / Protein Science
DTE is commonly used in proteomics to reduce disulfide bonds of proteins, facilitating their reconstruction before electrophoresis analysis. The removal of DTE is typically achieved through desalting procedures such as dialysis or gel-filtration .
Enzyme Stability
In life sciences, DTE is added to preserve enzyme stability during in vitro reactions. It helps prevent the introduction of errors such as nicks in the DNA backbone .
Oxidative Potential Quantification
The Dithiothreitol (DTT) assay, which utilizes DTE, is a low-cost and repeatable technique used to quantify oxidative potential (OP) due to its two thiol groups that can be oxidized when exposed to reactive oxygen species (ROS) .
Protein Isolation and Purification
DTE serves as a component of buffers in protocols for the isolation and purification of proteins, owing to its strong reducing properties .
Protection of Sulfhydryl Groups
DTE, along with its isomer dithiothreitol (DTT), is used for protecting sulfhydryl groups against oxidation to disulfides and for reducing disulfides back to sulfhydryl groups .
Denaturation of Proteins
DTE is used in conjunction with sodium dodecyl sulfate (SDS) in SDS-PAGE to denature proteins by reducing their disulfide bonds, which allows for better separation during electrophoresis .
Safety And Hazards
Future Directions
Research on extracting keratin from different natural sources including keratinous wastes and improving the extraction efficiency thereof is imperative . DTE is regarded as a potential functional monomer for arsenious acid imprinted polymers due to their high affinity to arsenious acid in aqueous solution .
properties
IUPAC Name |
(2R,3S)-1,4-bis(sulfanyl)butane-2,3-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10O2S2/c5-3(1-7)4(6)2-8/h3-8H,1-2H2/t3-,4+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHJLVAABSRFDPM-ZXZARUISSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(C(CS)O)O)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@H]([C@H](CS)O)O)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40884341 |
Source
|
| Record name | 2,3-Butanediol, 1,4-dimercapto-, (2R,3S)-rel- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40884341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Dithioerythritol | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/13938 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Dithioerythritol | |
CAS RN |
6892-68-8 |
Source
|
| Record name | Dithioerythritol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6892-68-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Dithioerythritol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006892688 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dithioerythritol | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB01692 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | 2,3-Butanediol, 1,4-dimercapto-, (2R,3S)-rel- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,3-Butanediol, 1,4-dimercapto-, (2R,3S)-rel- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40884341 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (R*,S*)-1,4-dimercaptobutane-2,3-diol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.271 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DITHIOERYTHRITOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R4SVL81GQI | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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